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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

Cat. No.: B073511

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of
2,3-dichloro-2-butene as a chemical intermediate. It includes safety information, physical and

chemical properties, a detailed protocol for a key synthetic application, and expected analytical
data.

Compound Information and Safety

2,3-Dichloro-2-butene is a halogenated alkene that exists as two geometric isomers: (Z)- (cis)
and (E)- (trans). It is a versatile chemical intermediate used in organic synthesis.

Physical and Chemical Properties:
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Property Value References
Molecular Formula CaHeCl2 [1]

Molecular Weight 124.99 g/mol [1]

CAS Number 1587-26-4 (Z-isomer) [1]
Appearance Colorless liquid

. . 118.2 °C (rough estimate for Z-
Boiling Point )
isomer)

Density ~1.14 - 1.16 g/mL [2]

Safety and Handling Precautions:

2,3-Dichloro-2-butene and its isomers are hazardous chemicals and should be handled with

extreme caution in a well-ventilated fume hood.

e Hazards: Flammable liquid and vapor. Causes severe skin burns and eye damage. May
cause respiratory irritation. Fatal if inhaled. Suspected of causing cancer. Toxic if swallowed

or in contact with skin.[3]

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection. Use a certified respirator if inhalation risk is present.

o Handling: Keep away from heat, sparks, open flames, and hot surfaces. Use only non-
sparking tools. Take precautionary measures against static discharges. Avoid breathing mist,
gas, or vapors.[3]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store in a
flammables area, away from strong oxidizing agents.[3]

o First Aid:

o Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[3]
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o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

o Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.

Application: Synthesis of (Z)-2,3-Diazido-2-butene

2,3-Dichloro-2-butene serves as a precursor for the synthesis of vicinal diazides, which are
valuable intermediates for creating compounds with nitrogen-containing functional groups, such
as vicinal diamines or 1,2,3-triazoles. The following protocol details the nucleophilic substitution
reaction of (2)-2,3-dichloro-2-butene with sodium azide.

Experimental Protocol

Objective: To synthesize (Z)-2,3-diazido-2-butene via nucleophilic substitution.

Reaction Scheme:
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Reactants

Cl

Cc=C
/\nCH3 CH3

(2)-2,3-dichloro-2-butene

Solvent:
Acetonitrile (CH3CN)

Heat

N3

Cc=C
/\nCH3 CH3

+ 2 NaN3

Sodium Azide

(2)-2,3-diazido-2-butene

Product

+ 2 NaCl

Sodium Chloride
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[Start: (Z)-2,3-dich|oro-2-butene]

Reactlon Setup:
- Add starting material to flask

- Add anhydrous acetonitrile

Caution: Toxic/Explosive)

Heat to Reflux (82°C)
Monitor by TLC/GC-MS
[Cool and Quench with WateD
[Extract with Diethyl EtheD

[ dd Sodium AZ|de (NaN3)
(

:

Wash with Brine
Dry over MgSO4

Caution: Potentially Explosive Product)

Column Chromatography
(Optional)

'y

Final Product:
(2)-2,3-diazido-2-butene

[Concentrate under Reduced Pressure
(

If pure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073511#experimental-protocol-for-using-2-3-
dichloro-2-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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